Cas no 361480-12-8 (5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid)

5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid structure
361480-12-8 structure
Product Name:5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
CAS No:361480-12-8
MF:C26H26ClN3O3
MW:463.955945491791
CID:5748875
PubChem ID:4191566
Update Time:2023-11-21

5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(5-((2-chloro-8-methylquinolin-3-yl)methyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid
    • 1H-Pyrazole-1-pentanoic acid, 5-[(2-chloro-8-methyl-3-quinolinyl)methyl]-4,5-dihydro-3-(4-methylphenyl)-δ-oxo-
    • 361480-12-8
    • 5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
    • EU-0072786
    • 5-[3-[(2-chloro-8-methylquinolin-3-yl)methyl]-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-5-oxopentanoic acid
    • F0805-0031
    • Oprea1_514204
    • AKOS024600101
    • Inchi: 1S/C26H26ClN3O3/c1-16-9-11-18(12-10-16)22-15-21(30(29-22)23(31)7-4-8-24(32)33)14-20-13-19-6-3-5-17(2)25(19)28-26(20)27/h3,5-6,9-13,21H,4,7-8,14-15H2,1-2H3,(H,32,33)
    • InChI Key: FFKBTXBIRJROGS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCC(N1C(CC2=CC3C(N=C2Cl)=C(C)C=CC=3)CC(C2=CC=C(C)C=C2)=N1)=O

Computed Properties

  • Exact Mass: 463.1662694g/mol
  • Monoisotopic Mass: 463.1662694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 736
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 82.9Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 661.8±65.0 °C(Predicted)
  • pka: 4.65±0.10(Predicted)

5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0805-0031-2μmol
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0805-0031-5μmol
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0805-0031-10μmol
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0805-0031-20μmol
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0805-0031-1mg
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0805-0031-2mg
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0805-0031-3mg
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0805-0031-4mg
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0805-0031-5mg
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0805-0031-10mg
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
361480-12-8 90%+
10mg
$79.0 2023-05-17

5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk